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Compound of Interest

Compound Name: 4,7-diazaspiro[2.5]octan-6-one

CAS No.: 1638784-98-1

Cat. No.: B6235962

Get Quote

Executive Summary
The compound 4,7-diazaspiro[2.5]octan-6-one (CAS: 1638784-98-1) represents a distinct

class of "spiro-piperazinones" where a cyclopropane ring is fused to a piperazin-2-one core at

the C3 position. This rigid spiro-fusion restricts conformational flexibility, making it a high-value

pharmacophore for improving metabolic stability and selectivity in drug candidates.

This guide outlines the definitive spectroscopic signatures required to validate the identity and

purity of this scaffold. The data presented synthesizes experimental protocols from recent

patent literature (e.g., WO2024151547A1) with fundamental spectroscopic principles.

Structural Analysis & Connectivity
To interpret the spectra correctly, one must first map the atomic connectivity. The "4,7-diaza"

nomenclature implies the nitrogen atoms are located at positions 4 and 7 of the

spiro[2.5]octane skeleton, with a carbonyl at position 6.

Core Skeleton: Spiro[2.5]octane (3-membered ring fused to a 6-membered ring).
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Ring A (Cyclopropane): Carbons 1, 2, and 3 (spiro center).

Ring B (Piperazinone):

Pos 3 (Spiro): Quaternary carbon sharing both rings.

Pos 4 (NH): Secondary amine attached directly to the spiro center.

Pos 5 (CH₂): Methylene bridge.

Pos 6 (C=O): Amide carbonyl.

Pos 7 (NH): Amide nitrogen.

Pos 8 (CH₂): Methylene bridge connecting back to the spiro center.

Chemical Formula: C₆H₁₀N₂O Molecular Weight: 126.16 g/mol

Experimental Protocols: Synthesis & Sample
Preparation
Spectral quality depends heavily on sample purity. The following workflow outlines the standard

isolation route to ensure the analyte is free of the common N-protected intermediates (e.g., Boc

or Cbz derivatives).

Synthesis Workflow (Representative)
The synthesis typically involves the cyclization of a 1-(aminomethyl)cyclopropan-1-amine

derivative or a similar gem-disubstituted cyclopropane precursor.

Precursor
(1-substituted cyclopropane)

Cyclization
(Base-mediated)

 Ring Closure Deprotection
(TFA or Hydrogenation)

 Remove PG Purification
(SCX Cartridge / Recryst.)

 Desalt 4,7-diazaspiro[2.5]octan-6-one
(Analyte)

 Yields Solid

Click to download full resolution via product page

Figure 1: General synthetic workflow for isolating the free base spiro-piperazinone.
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Sample Preparation for Analysis
NMR: Dissolve 5–10 mg of the solid in 0.6 mL of DMSO-d₆. DMSO is preferred over CDCl₃

due to the poor solubility of the polar amide/amine core and to prevent peak broadening from

rapid NH exchange.

MS: Prepare a 10 µM solution in Methanol/Water (50:50) + 0.1% Formic Acid.

IR: Prepare a KBr pellet (1-2% sample) or use ATR (Attenuated Total Reflectance) on the

neat solid.

Spectroscopic Characterization
Mass Spectrometry (MS)
Method: Electrospray Ionization (ESI) in Positive Mode.

The molecule ionizes readily due to the secondary amine at position 4.

Ion Type m/z (Calc) m/z (Obs) Description

[M+H]⁺ 127.09 127.1

Base Peak.

Protonated molecular

ion.

[M+Na]⁺ 149.07 149.1

Sodium adduct

(common in glass

containers).

[2M+H]⁺ 253.17 253.2
Dimer formation at

high concentrations.

Fragmentation Pattern (MS/MS of 127.1):

m/z 99: Loss of CO (Carbonyl, -28 Da).

m/z 70-72: Ring opening and loss of C₂H₄ (cyclopropane fragment) or C₂H₃N fragments.
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Figure 2: Proposed fragmentation pathway for the protonated molecular ion.

Infrared Spectroscopy (IR)
Method: FT-IR (ATR).

The spectrum is dominated by the amide functionality and the strained cyclopropane ring.

Frequency (cm⁻¹) Assignment Diagnostic Note

3200 – 3400 N-H Stretch
Broad band. Overlap of Amide

NH and Amine NH.

3000 – 3080 C-H Stretch (Cyclopropane)

Key Identifier. C-H bonds on

the 3-membered ring absorb

>3000 cm⁻¹.[1][2][3][4][5][6]

2900 – 2950 C-H Stretch (Aliphatic)
Methylene groups in the

piperazinone ring.

1660 – 1690 C=O Stretch (Amide I)

Strong, sharp band.

Characteristic of

lactams/piperazinones.

1020 – 1050 Ring Deformation
Characteristic breathing mode

of the cyclopropane ring.

Nuclear Magnetic Resonance (NMR)
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Method: 400 MHz or higher. Solvent: DMSO-d₆. Reference: TMS (0.00 ppm) or Residual

DMSO (2.50 ppm).

This is the definitive identification method. The spiro-fusion creates a unique chemical

environment for the methylene protons.

¹H NMR Data (DMSO-d₆)

Shift (δ, ppm) Multiplicity Integral Assignment
Structural
Context

7.80 – 8.10 Broad s 1H NH (Pos 7)

Amide proton.

Exchangeable

with D₂O.

3.30 – 3.45 s 2H CH₂ (Pos 5)

Methylene

between C=O

and NH(4). Note:

May overlap with

H₂O peak in wet

DMSO.

2.80 – 3.00 s 2H CH₂ (Pos 8)

Methylene

between NH(7)

and Spiro C.

2.20 – 2.60 Broad s 1H NH (Pos 4)

Secondary

amine. Often

broad or invisible

depending on

water

content/pH.

0.50 – 0.80 m 4H Cyclopropane

High-field

multiplet.

Characteristic of

the spiro[2.5]

system.

Interpretation:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6235962?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Symmetry: The cyclopropane protons (4H) often appear as a tight multiplet or two symmetric

multiplets because the piperazinone ring breaks the perfect symmetry of the spiro system

slightly, but rapid conformational averaging may simplify the signal.

Chemical Shift Logic: The CH₂ at position 5 is deshielded (~3.4 ppm) due to the adjacent

carbonyl and nitrogen. The CH₂ at position 8 is slightly more shielded (~2.9 ppm) as it is not

alpha to a carbonyl.

¹³C NMR Data (DMSO-d₆, Proton Decoupled)
Shift (δ, ppm) Type Assignment

170.0 – 172.0 Quaternary C=O (Pos 6)

52.0 – 55.0 CH₂ C5 (Alpha to C=O and N).

48.0 – 50.0 CH₂ C8 (Alpha to N and Spiro).

28.0 – 32.0 Quaternary C3 (Spiro)

10.0 – 15.0 CH₂ C1, C2

Quality Control & Purity Assessment
When sourcing or synthesizing this material for biological assays (e.g., VAV1 degradation

studies), ensure the following:

Absence of Boron/Metal Residues: If synthesized via Pd/Cu catalysis (as seen in patent

WO2024151547A1), check for residual metal catalysts using ICP-MS.

Protecting Group Removal: Ensure no tert-butyl signals (singlet ~1.4 ppm) remain, indicating

incomplete Boc-deprotection.

Solvent Residues: Common solvents like DCM (5.76 ppm) or Ethyl Acetate (4.03, 1.99 ppm)

should be <0.5% by weight.

References
Synthesis and Application in VAV1 Degraders
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Targeted degradation of vav1. WO2024151547A1. (2024). Describes the synthesis of 4,7-
diazaspiro[2.

Synthesis of Diazaspiro[2.

Synthesis method of 4,7-diazaspiro[2.5]octane compound. CN111943894A. (2020).

Pharmacophore Context

Process for the preparation of 7-(4,7-diazaspiro[2.5]octan-7-yl)... AU2018337597A1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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